Cas no 1314740-61-8 (2-(2-bromo-4-fluorophenyl)propan-2-amine)

• Product Name: 2-(2-bromo-4-fluorophenyl)propan-2-amine
• CAS No: 1314740-61-8
• MF: C₉H₁₁BrFN
• MW: 232.092745065689
• CID: 5582155
• PubChem ID: 83712564
• Update Time: 2025-10-13

2-(2-bromo-4-fluorophenyl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• 2-(2-bromo-4-fluorophenyl)propan-2-amine
• Benzenemethanamine, 2-bromo-4-fluoro-α,α-dimethyl-
• 1314740-61-8
• HZSYKKRMPCXOLQ-UHFFFAOYSA-N
• 1-(2-bromo-4-fluoro-phenyl)-1-methyl-ethylamine
• SCHEMBL14991592
• EN300-1912184

• Inchi： 1S/C9H11BrFN/c1-9(2,12)7-4-3-6(11)5-8(7)10/h3-5H,12H2,1-2H3
• InChI Key： HZSYKKRMPCXOLQ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1C(C)(C)N)F

Computed Properties

• Exact Mass: 231.00589g/mol
• Monoisotopic Mass: 231.00589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 161
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 26Ų

Experimental Properties

• Density: 1.417±0.06 g/cm3(Predicted)
• Boiling Point: 249.9±25.0 °C(Predicted)
• pka: 8.76±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes

Additional information on 2-(2-bromo-4-fluorophenyl)propan-2-amine

Professional Introduction to 2-(2-bromo-4-fluorophenyl)propan-2-amine (CAS No. 1314740-61-8)

2-(2-bromo-4-fluorophenyl)propan-2-amine is a significant compound in the field of pharmaceutical chemistry, characterized by its unique structural and chemical properties. This compound, identified by the CAS number 1314740-61-8, has garnered attention due to its potential applications in drug development and synthetic chemistry. The molecular structure of this amine derivative incorporates both bromine and fluorine substituents on a phenyl ring, which contribute to its reactivity and utility in various chemical transformations.

The presence of a secondary amine group at the terminal position of the propan chain enhances the compound's versatility in forming hydrogen bonds and participating in nucleophilic substitution reactions. These characteristics make it a valuable intermediate in the synthesis of more complex molecules, particularly in the development of bioactive agents. Recent advancements in medicinal chemistry have highlighted the importance of such structural motifs in designing novel therapeutic entities.

In the context of contemporary research, 2-(2-bromo-4-fluorophenyl)propan-2-amine has been explored for its role in the synthesis of kinase inhibitors, which are critical in targeting various forms of cancer and inflammatory diseases. The bromo and fluoro substituents on the phenyl ring not only influence the electronic properties of the molecule but also enhance its binding affinity to biological targets. This has led to several studies focusing on optimizing its derivatives for improved pharmacological activity.

One notable application of this compound is in the development of small-molecule inhibitors that modulate enzyme activity. For instance, researchers have utilized derivatives of 2-(2-bromo-4-fluorophenyl)propan-2-amine to design inhibitors targeting protein kinases, which play a pivotal role in cell signaling pathways. The ability to fine-tune the structure through strategic substitution has allowed for the creation of compounds with high selectivity and low toxicity, making them promising candidates for clinical trials.

The synthetic pathways involving 2-(2-bromo-4-fluorophenyl)propan-2-amine have also been refined to improve yield and purity. Modern techniques such as palladium-catalyzed cross-coupling reactions have been employed to construct the desired molecular framework efficiently. These methods not only reduce reaction times but also minimize byproduct formation, ensuring a more sustainable approach to drug synthesis.

Furthermore, computational studies have played a crucial role in understanding the mechanistic aspects of reactions involving this compound. Molecular modeling techniques have been used to predict how different substituents affect the reactivity and binding properties of 2-(2-bromo-4-fluorophenyl)propan-2-amine. This information is invaluable for designing next-generation molecules with enhanced therapeutic potential.

The pharmacokinetic properties of derivatives derived from 2-(2-bromo-4-fluorophenyl)propan-2-amine have also been extensively studied. Researchers are particularly interested in optimizing bioavailability and metabolic stability, which are critical factors for drug efficacy. By modifying the molecular structure, it is possible to achieve compounds that exhibit improved pharmacokinetic profiles, thereby increasing their clinical relevance.

In conclusion, 2-(2-bromo-4-fluorophenyl)propan-2-amine (CAS No. 1314740-61-8) represents a fascinating compound with diverse applications in pharmaceutical chemistry. Its unique structural features make it a versatile intermediate for synthesizing bioactive molecules, particularly those targeting protein kinases and other critical biological pathways. As research continues to evolve, this compound is expected to remain at the forefront of drug discovery efforts, contributing to advancements in treating various diseases.